Cas no 320419-67-8 (1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product name: 1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 320419-67-8
• MF: C₂₀H₁₆Cl₂N₂O₃
• MW: 403.25864315033
• CID: 5269928

1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dichlorophenyl)methyl]-N-(3-methoxyphenyl)-2-oxopyridine-3-carboxamide
• 1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16Cl2N2O3/c1-27-16-5-2-4-15(11-16)23-19(25)17-6-3-9-24(20(17)26)12-13-7-8-14(21)10-18(13)22/h2-11H,12H2,1H3,(H,23,25)
• InChI Key： RRWRZGVYRBCLEQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2Cl)C=CC=C1C(NC1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to Compound with CAS No 320419-67-8 and Product Name: 1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

The compound identified by the CAS number 320419-67-8 and the product name 1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of this compound includes several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a dihydropyridine core, which is a well-known pharmacophore in medicinal chemistry. Dihydropyridines are renowned for their role in various therapeutic areas, particularly in cardiovascular medicine, where they serve as potent calcium channel blockers. The presence of a 2-oxo group in the dihydropyridine ring enhances the compound's reactivity and binding affinity, making it a promising candidate for further pharmacological exploration.

The methyl group attached to the 1-position of the dihydropyridine ring and the 3-methoxyphenyl moiety at the N-position introduce additional layers of complexity to the molecule. These substituents not only influence the electronic properties of the compound but also play a crucial role in determining its interactions with biological targets. The 2,4-dichlorophenyl group further contributes to the compound's overall hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity. Through molecular docking studies, researchers have been able to identify potential binding sites on target proteins for this molecule. These studies suggest that 1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and metabolic disorders. This aligns with ongoing research efforts aimed at developing novel therapeutic agents that modulate these pathways.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate affinity for several key targets, including enzymes involved in signal transduction and transcriptional regulation. The dihydropyridine core, in particular, has shown promise in interactions with calcium-dependent signaling pathways, which are critical in numerous physiological processes. The combination of chloro and methoxy substituents appears to fine-tune the compound's pharmacokinetic properties, enhancing its stability and bioavailability.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups while maintaining regioselectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dihydropyridine ring system efficiently. These synthetic strategies not only highlight the versatility of modern organic methodologies but also pave the way for scalable production processes.

As research progresses, the potential applications of this compound are likely to expand beyond initial therapeutic areas. The structural motifs present in its framework suggest versatility in drug design, allowing for modifications that could target additional diseases or enhance specific biological effects. Collaborative efforts between synthetic chemists and biologists are essential to fully exploit these possibilities.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. While 1-(2,4-dichlorophenyl)methyl-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promise in early studies, it must undergo comprehensive evaluation before clinical translation. This includes toxicological assessments and long-term pharmacokinetic studies to ensure its suitability for therapeutic use.

In conclusion, the compound with CAS No 320419-67-8 represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications, this molecule exemplifies the potential of targeted molecular design in addressing complex diseases.